(R)-1,1-Diphenyl-2-aminopropane

• IUPAC Name: (2R)-1,1-diphenylpropan-2-amine
• InChI: InChI=1S/C15H17N/c1-12(16)15(13-8-4-2-5-9-13)14-10-6-3-7-11-14/h2-12,15H,16H2,1H3/t12-/m1/s1
• InChI Key: XNKICCFGYSXSAI-GFCCVEGCSA-N
• Canonical SMILES: CC(C(C1=CC=CC=C1)C2=CC=CC=C2)N
• Isomeric SMILES: C[C@H](C(C1=CC=CC=C1)C2=CC=CC=C2)N
• Molecular Formula: C15H17N
• Molecular Weight: 211.30 g/mol
• CAS RN: 67659-36-3

Description

(R)-1,1-Diphenyl-2-aminopropane, also known as (R)-methamphetamine or simply methamphetamine, is a potent central nervous system (CNS) stimulant that has been widely studied for its biochemical and physiological effects. Methamphetamine is a chiral molecule, meaning that it has two enantiomers, (R)-methamphetamine and (S)-methamphetamine. The (R)-enantiomer is the more potent form and is the focus of

Scientific Research Applications

Asymmetric Hydrogenation

In the field of asymmetric synthesis, (R)-1,1-Diphenyl-2-aminopropane has been utilized as a chiral auxiliary. For instance, its derivative, 1-phosphino-2-aminopropane, was prepared from ephedrine and used in the Rh(I)-catalyzed asymmetric hydrogenation of α-acetamido cinnamic acid, achieving optical yields up to 77 percent (Nagel et al., 1981).

Membrane Stabilization and Antioxidant Properties

A study on 1-(4-substituted phenyl)-2H-(phenyl)-3-aminopropan-1-ol hydrochlorides, which are structurally related to this compound, revealed their membrane-stabilizing properties and weak antioxidant activities. These compounds were found to exhibit significant antihemolytic effects in an erythrocyte oxidative stress model, suggesting their biological activity in membrane stabilization due to interactions with cell membrane structural components (Malakyan et al., 2011).

Photochemical Studies

In photochemical research, this compound derivatives have been used in the study of nucleophilic addition reactions. For example, the photoamination of 1,1-diphenylpropene with ammonia and primary alkylamines in the presence of p-dicyanobenzene was investigated, leading to the formation of N-substituted 2-amino-1,1-diphenylpropane, among other products. This study contributes to understanding the mechanism of photochemical electron transfer in organic synthesis (Yamashita et al., 1991).

Catalysis in Organic Synthesis

This compound derivatives have also been explored in the synthesis of chiral intermediates. For instance, R-2-amino-3-methyl-1,1-diphenyl-1-butanol, an important catalyst for the synthesis of chiral intermediates, was generated from a derivative of this compound, showcasing its utility in asymmetric synthesis (Yi, 2010).

Enantioselective Synthesis

The compound has also been instrumental in the development of new classes of chiral compounds. For instance, the synthesis of optically active β-mercaptoalcohols from amino acids, including (R)-1,1-diphenyl-2-mercapto-3-methyl-1-butanol, was reported. These compounds have potential applications in enantioselective synthesis, a crucial aspect of pharmaceutical and agrochemical industries (Ge et al., 2010).

Binding Properties in Neurochemistry

While focusing on excluding drug use and dosage-related information, it's worth mentioning that some derivatives of this compound have been studied for their binding properties in neurochemistry. These studies contribute to a broader understanding of receptor interactions and neurotransmitter activities, although they are more pharmacologically oriented (Shannon et al., 1984).